2-ethoxythiophene-3-carboxylic acid
Description
2-ethoxythiophene-3-carboxylic acid is a heterocyclic organic compound with a thiophene ring and a carboxylic acid functional group . It has a molecular weight of 172.2 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The molecular structure of 2-ethoxythiophene-3-carboxylic acid is represented by the InChI code1S/C7H8O3S/c1-2-10-7-5 (6 (8)9)3-4-11-7/h3-4H,2H2,1H3, (H,8,9) . This indicates that the compound contains seven carbon atoms, eight hydrogen atoms, three oxygen atoms, and one sulfur atom .
Safety and Hazards
The safety information for 2-ethoxythiophene-3-carboxylic acid includes several hazard statements: H302, H315, H319, H335 . These correspond to hazards related to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-ethoxythiophene-3-carboxylic acid can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "2-bromo-3-ethoxythiophene", "diethyl malonate", "sodium ethoxide", "sodium hydroxide", "sulfuric acid", "ethanol", "water" ], "Reaction": [ "Step 1: Synthesis of ethyl 2-ethoxythiophene-3-carboxylate by reacting 2-bromo-3-ethoxythiophene with diethyl malonate in the presence of sodium ethoxide as a base.", "Step 2: Hydrolysis of ethyl 2-ethoxythiophene-3-carboxylate with sodium hydroxide to form 2-ethoxythiophene-3-carboxylic acid.", "Step 3: Purification of the product by recrystallization from ethanol and water." ] } | |
CAS RN |
1378677-99-6 |
Product Name |
2-ethoxythiophene-3-carboxylic acid |
Molecular Formula |
C7H8O3S |
Molecular Weight |
172.2 |
Purity |
95 |
Origin of Product |
United States |
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